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Compound of Interest

Compound Name: Methyl (methylthio)acetate

Cat. No.: B103809

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of Methyl
(methylthio)acetate (CAS No. 16630-66-3), a compound of interest in the fields of flavor
chemistry, fragrance development, and as a reagent in organic synthesis.[1][2][3] This
document presents quantitative data in a clear, tabular format and outlines generalized
experimental protocols for the determination of these properties.

Physical and Chemical Properties

Methyl (methylthio)acetate is a carboxylic ester[1][2] characterized as a clear, colorless to
pale yellow liquid.[3][4][5] It is noted for its distinct fruity and pungent aroma.[3][4] This
compound is soluble in organic solvents like ethanol and ether but has limited solubility in
water.[3][4][5]

Table 1: Physical Properties of Methyl (methylthio)acetate
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Property Value Conditions
Boiling Point 49-51 °C at 12 mmHg
145 °C at 760 mmHg

Density 1.11 g/mL at 25 °C
1.105-1.115 g/mL at 20 °C

Molecular Weight 120.17 g/mol

Refractive Index 1.464-1.466 at 20 °C
Flash Point 58 - 60 °C Closed Cup

[Sources:[1][4][6][71[8][°]]

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of
Methyl (methylthio)acetate is not readily available in the cited literature, the following outlines
standard methodologies employed for such measurements.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like Methyl (methylthio)acetate, which may decompose at
atmospheric boiling points or for which data at reduced pressure is relevant, vacuum distillation
is often employed.

o Apparatus: A distillation apparatus, including a round-bottom flask, a distillation head with a
thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are
required for measurements at reduced pressure.

e Procedure (General):
o The liquid is placed in the distillation flask with boiling chips.

o The apparatus is assembled and sealed.
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o For vacuum distillation, the system is evacuated to the desired pressure (e.g., 12 mmHg).
o The flask is heated gently.

o The temperature is recorded when the liquid is boiling steadily and the vapor condensate
is in equilibrium with the vapor, as indicated by a stable temperature reading on the
thermometer.

2. Determination of Density

Density is the mass per unit volume of a substance. It is commonly measured using a
pycnometer or a digital density meter.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), an analytical balance, and a constant-temperature water bath.

e Procedure (General):

[¢]

The empty pycnometer is weighed.

o ltis then filled with the sample liquid and placed in a constant-temperature bath (e.g., 25
°C) until it reaches thermal equilibrium.

o The volume is adjusted precisely, the pycnometer is cleaned on the outside, and it is
weighed again.

o The procedure is repeated with a reference liquid of known density (e.g., deionized water).

o The density of the sample is calculated from the weights and the known density of the
reference liquid.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a
chemical compound like Methyl (methylthio)acetate, a process relevant to its application as a

reagent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b103809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Stage

Reactants & Solvent

ll. Charge Reactor

Reaction under Controlled
Conditions (Temp, Time)

2. Reaction Completion

Work-up & Isolation

Quenching

l

Liquid-Liquid Extraction

;

Drying of Organic Phase

3. Isolate Crude Product

Purification Stage

Solvent Evaporation

l

Distillation
(e.g., Vacuum Distillation)

. Purify Product

Quality|Control

Analysis (GC, NMR, etc.)

Pure Methyl
(methylthio)acetate

Click to download full resolution via product page

Caption: Generalized workflow for chemical synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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